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Compound of Interest

Compound Name: Piflufolastat

Cat. No.: B606989

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
preparation and execution of a Piflufolastat (as 18F) Positron Emission Tomography (PET)
scan. Piflufolastat F 18, commercially known as Pylarify®, is a radioactive diagnostic agent
used for PET imaging of prostate-specific membrane antigen (PSMA) positive lesions in men
with prostate cancer.[1][2]

Patient Preparation

Proper patient preparation is crucial for optimal imaging results and to minimize radiation
exposure. Unlike many other PET scans, there are no requirements for fasting.[3]

1.1 Pre-Scan Preparatory Protocol
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Parameter

Recommendation

Rationale

Dietary Intake

No fasting required; patients

may eat their regular meals.

Piflufolastat uptake is not
significantly affected by food

intake.

Patients should be well-

hydrated. Encourage drinking

Adequate hydration facilitates

the clearance of the

Hydration ) )
water the day before and prior radiotracer from the body,
to the scan.[1][3][4] reducing radiation dose.[1][4]
Patients should take all their To date, no specific
o prescribed medications as medications have been
Medications ] ) » ] )
usual unless otherwise identified to interfere with
directed by their physician.[3] Piflufolastat uptake.
Comfortable clothing without Metal objects can interfere with
Attire metal zippers, snaps, or the PET/CT scanner and
jewelry.[3] cause artifacts in the images.
Prescribed anxiety medication To ensure patient comfort and
Anxiety may be brought to the exam. minimize movement during the

[3]

scan.

Experimental Protocols

The following protocols detail the administration of Piflufolastat F 18 and the subsequent

PET/CT imaging acquisition.

2.1 Piflufolastat F 18 Administration

This protocol outlines the steps for the intravenous injection of the radiotracer.
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Step

Procedure

Quantitative
Data/Specification

1. Patient Confirmation & IV

Access

Confirm patient identity. Place
a large-bore intravenous (1V)
catheter, typically in an

antecubital vein.[5]

2. Dose Calculation &

Preparation

The recommended dose is 333
MBq (9 mCi), with an
acceptable range of 296 MBq
to 370 MBq (8 mCi to 10 mCi).
[6][7][8] Use aseptic technique
and radiation shielding. The
solution should be clear and

colorless.[1][7]

Dose: 333 MBq (9 mCi)
Range: 296-370 MBq (8-10
mCi)

3. Administration

Administer the calculated dose
as a single bolus intravenous
injection.[7][8]

4. Post-Injection Flush

Follow the injection with an
intravenous flush of 0.9%
Sodium Chloride Injection,
USP.[1][7]

5. Uptake Period

An uptake period of 60 to 90
minutes is required after the
injection.[5][6] The patient

should rest during this time.

Uptake Time: 60-90 minutes

2.2 PET/CT Image Acquisition

This protocol details the procedure for acquiring the PET/CT images.
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Step

Procedure

Quantitative
Data/Specification

1. Patient Voiding

Instruct the patient to void
immediately before positioning

on the scanner.[1][5]

2. Patient Positioning

Position the patient supine on
the scanner bed with their

arms raised above their head.

[11(51[7]

3. CT Scan (for attenuation

correction)

Acquire a low-dose, non-

contrast CT scan.[5]

4. PET Scan Acquisition

Image acquisition should begin
60 minutes after the
Piflufolastat injection.[1][5][7]
The scan should cover the
area from the mid-thigh to the
vertex of the skull.[1][5][7]

Start Time: 60 minutes post-
injection Scan Range: Mid-

thigh to skull vertex

5. Scan Duration

The scan duration is typically
12 to 40 minutes, depending
on the number of bed positions
(usually 6 to 8) and the
acquisition time per bed
position (typically 2 to 5
minutes).[1][8]

Scan Duration: 12-40 minutes

Post-Scan Instructions

Following the scan, patients should be advised on post-procedural care.
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Instruction Rationale

Continue to drink plenty of fluids to help flush

Hydration o )
the remaining radiotracer from the body.[3]
L Urinate frequently for the first few hours after the
Voiding
scan.[1][2][9]
o Patients can typically return to normal activities
Activity

unless instructed otherwise by their physician.[3]

Patients should be mindful of close contact with
) pregnant women and small children for a period

Contact with Others .
of 24 hours post-scan due to low-level radiation

emission.[3]

Workflow Diagram

The following diagram illustrates the complete workflow for a patient undergoing a Piflufolastat
PET scan.
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Caption: Workflow for Piflufolastat PET Scan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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